![molecular formula C21H22N2O2 B2780966 2-benzyl-6-(4-ethoxystyryl)-4,5-dihydro-3(2H)-pyridazinone CAS No. 303146-60-3](/img/structure/B2780966.png)
2-benzyl-6-(4-ethoxystyryl)-4,5-dihydro-3(2H)-pyridazinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-benzyl-6-(4-ethoxystyryl)-4,5-dihydro-3(2H)-pyridazinone (2-BEP) is a heterocyclic compound that has been studied for its potential applications in various scientific fields. It is a member of the pyridazinone family and has a unique structure that makes it a useful chemical for a variety of research applications.
Scientific Research Applications
Synthesis and Reactions
2-Benzyl-6-(4-ethoxystyryl)-4,5-dihydro-3(2H)-pyridazinone is a compound with diverse applications in scientific research, particularly in synthetic chemistry. A foundational aspect of its utility is demonstrated through the synthesis and reactions of pyridazinone derivatives. For instance, Essam Abdel Ghani (1991) described the synthesis of various N-substituted pyridazinones through reactions with different reagents, showcasing the compound's versatility in creating derivatives with potential for further biological and chemical investigations (Ghani Essam Abdel, 1991).
Analgesic and Anti-inflammatory Properties
The compound and its derivatives have been extensively studied for their analgesic and anti-inflammatory activities. Gökçe et al. (2005) synthesized derivatives of pyridazinone and examined their effectiveness as analgesic and anti-inflammatory agents, identifying several promising compounds (Gökçe, M., Bakir, Goekcen, Şahin, M., Küpeli, E., & Yeşilada, E., 2005).
Antimicrobial and Anticancer Activity
The antimicrobial and anticancer potentials of pyridazinone derivatives have been another area of interest. Alonazy, Al-Hazimi, and Korraa (2009) explored novel derivatives for their antimicrobial properties, although results showed minimal activity (Alonazy, Hajja S., Al-Hazimi, H. M., & Korraa, Makarem M., 2009). However, Rathish et al. (2012) synthesized pyridazinone derivatives that exhibited significant anticancer activity against multiple human cancer cell lines, highlighting the compound's potential in cancer research (Rathish, I. G., Javed, K., Ahmad, Shamim, Bano, Sameena, Alam, M. S., Akhter, M., Pillai, K., Ovais, S., & Samim, M., 2012).
Insect Growth Regulation
Additionally, pyridazinone derivatives have shown potential in the field of agriculture, particularly in pest management. Yun (2008) synthesized derivatives that exhibited insect growth regulating activity, offering a basis for developing new pest control agents (Yun, Ling, 2008).
properties
IUPAC Name |
2-benzyl-6-[(E)-2-(4-ethoxyphenyl)ethenyl]-4,5-dihydropyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O2/c1-2-25-20-13-9-17(10-14-20)8-11-19-12-15-21(24)23(22-19)16-18-6-4-3-5-7-18/h3-11,13-14H,2,12,15-16H2,1H3/b11-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVMUHZVCLBGYTA-DHZHZOJOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C=CC2=NN(C(=O)CC2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CC=C(C=C1)/C=C/C2=NN(C(=O)CC2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-benzyl-6-(4-ethoxystyryl)-4,5-dihydro-3(2H)-pyridazinone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.